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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675 Get Quote

Technical Support Center: I-CBP112
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of I-CBP112
hydrochloride. Below you will find troubleshooting guides and frequently asked questions to

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid I-CBP112 hydrochloride powder?

A: For long-term storage, the solid powder should be stored at -20°C, where it can be stable for

up to three years.[1][2] For short-term storage, such as days to weeks, it can be kept at 0-4°C.

[3] One supplier suggests stability for at least four years when stored at -20°C.[4]

Q2: What is the recommended way to prepare and store stock solutions?

A: It is recommended to prepare and use solutions on the same day if possible.[5] If storage is

necessary, aliquot the stock solutions to avoid repeated freeze-thaw cycles and store them at

-20°C for up to one month or at -80°C for up to one year.[1][5] Before use, equilibrate the

solution to room temperature and ensure any precipitate is fully dissolved.[5]

Q3: In which solvents is I-CBP112 hydrochloride soluble?
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A: I-CBP112 hydrochloride is soluble in several common laboratory solvents. Solubility data

from various suppliers is summarized in the table below. Note that using fresh, anhydrous

DMSO is recommended as moisture can reduce solubility.[1]

Q4: Is I-CBP112 hydrochloride stable at room temperature?

A: I-CBP112 hydrochloride is considered stable for shipping at ambient temperatures.[5]

However, for storage, the recommended conditions should be followed to ensure long-term

stability.
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Issue Possible Cause Solution

Precipitate observed in the

stock solution after thawing.

The compound may have

come out of solution at low

temperatures.

Warm the vial to room

temperature and vortex or

sonicate to ensure the

precipitate is fully redissolved

before use.[2]

Inconsistent experimental

results.

1. Improper storage leading to

degradation. 2. Repeated

freeze-thaw cycles of the stock

solution. 3. Inaccurate

concentration due to

incomplete dissolution.

1. Ensure the compound and

its solutions are stored at the

recommended temperatures.

2. Aliquot stock solutions after

preparation to minimize freeze-

thaw cycles.[1][6] 3. Confirm

complete dissolution of the

compound when preparing

solutions. Gentle warming or

sonication may aid dissolution.

[2]

Difficulty dissolving the

compound.

The solvent may be saturated

or inappropriate. Moisture may

have been absorbed by the

solvent (especially DMSO).

1. Refer to the solubility data

table to ensure you are using

an appropriate solvent and

concentration. 2. Use fresh,

anhydrous DMSO for optimal

solubility.[1] 3. Ultrasonic

treatment and adjusting the pH

to 1 with HCl can aid

dissolution in 1M HCl.[2]
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Form
Storage

Temperature
Reported Stability Source

Solid Powder -20°C ≥ 4 years [4]

Solid Powder -20°C 3 years [1][2]

Solid Powder 4°C 2 years (short term) [2]

In Solvent -80°C 1 year [1]

In Solvent -20°C 1 month [1][5]

Solubility Data
Solvent Concentration Source

DMSO 100 mM [5]

DMSO 94 mg/mL (~200.6 mM) [1]

DMSO 16 mg/mL [4]

DMSO ≥ 32 mg/mL (~68.29 mM) [2]

DMF 16 mg/mL [4]

Ethanol 16 mg/mL [4]

PBS (pH 7.2) 10 mg/mL [4]

1M HCl 100 mg/mL (~213.41 mM) [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of I-CBP112 hydrochloride powder. The

molecular weight of the hydrochloride form is 505.1 g/mol .[4] To prepare 1 mL of a 10 mM

stock solution, you would need 5.051 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 1 mL

of a 10 mM solution, add 1 mL of DMSO.
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Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Storage: If not for immediate use, aliquot the stock solution into smaller volumes in tightly

sealed vials and store at -20°C or -80°C as recommended.
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Caption: Mechanism of action of I-CBP112 as a CBP/p300 bromodomain inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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